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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Tartrate Dihydrate (Na2CsH406:2H20) is a salt of L-(+)-tartaric acid, a naturally
occurring organic acid found in fruits like grapes.[1][2] In cosmetic formulations, it serves
multiple functions, primarily as a chelating agent and a pH adjuster or buffering agent.[3][4] Its
natural origin and favorable safety profile make it an attractive alternative to synthetic chelating
agents like Ethylenediaminetetraacetic acid (EDTA). This document provides detailed
application notes and experimental protocols for evaluating the efficacy of sodium tartrate
dihydrate in cosmetic formulations.

Physicochemical Properties

A summary of the key physicochemical properties of sodium tartrate dihydrate is presented in
Table 1.
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Property Value Reference
Chemical Formula CaHaNaz206:2H20 [5]
Molecular Weight 230.08 g/mol [5]
Appearance White crystalline powder [1]
Solubility in Water Soluble [1]
pH (1 in 10 solution) 70-75 [5]

Functions in Cosmetic Formulations
Chelating Agent

Metal ions, such as iron (Fe3*) and copper (Cu?*), can enter cosmetic formulations through raw
materials or processing equipment. These ions can catalyze oxidative reactions, leading to
product degradation, discoloration, and reduced shelf-life.[6][7] Chelating agents, like sodium
tartrate dihydrate, form stable complexes with these metal ions, effectively inactivating them.
[8] This helps to maintain the stability and appearance of the cosmetic product.

The logical workflow for the function of a chelating agent is depicted below.
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Figure 1. Chelating action of sodium tartrate dihydrate.

pH Adjuster and Buffering Agent
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The pH of a cosmetic product is crucial for its stability, efficacy, and skin compatibility.[9]
Sodium tartrate, being the salt of a weak acid, can help to adjust and maintain the pH of a
formulation within a desired range. It can act as a buffering agent, resisting changes in pH that
may occur due to the addition of other ingredients or exposure to air.[3][4]

Quantitative Data
Chelating Efficacy

The effectiveness of a chelating agent is quantified by its stability constant (log K) with various
metal ions. A higher log K value indicates a more stable complex. While specific data for
cosmetic matrices is limited, Table 2 provides known stability constants for tartrate with relevant
metal ions. It is important to note that the actual performance in a complex cosmetic
formulation may vary.

Metal lon Stability Constant (log K)
Fe3+ 7.51

Cuz+ 3.22

Niz+ 3.0

Zn?+ 2.68

Caz+ 1.8

Mg2* 1.4

Disclaimer: These values are from general chemistry literature and may not be fully
representative of performance in a cosmetic formulation.

Buffering Capacity

The buffering capacity of sodium tartrate can be evaluated by creating a titration curve. An
illustrative representation of the expected buffering regions is shown in Table 3. The actual
buffering capacity will depend on the concentration of sodium tartrate and the composition of
the cosmetic base.
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pH Range Buffering Action
3.0-5.0 Effective buffering region
<3.0 Limited buffering capacity
>5.0 Limited buffering capacity

Experimental Protocols
Protocol for Evaluating Chelating Efficacy

This protocol outlines a method to compare the chelating efficacy of sodium tartrate
dihydrate against a standard chelator (e.g., EDTA) in a model cosmetic emulsion.

5.1.1. Materials and Equipment

Model o/w emulsion base (without chelating agents)
e Sodium Tartrate Dihydrate

e Disodium EDTA

e Iron (lll) chloride (FeCls) solution (1000 ppm)

o UV-Vis Spectrophotometer

e Analytical balance

e Homogenizer

e pH meter

5.1.2. Experimental Workflow

The workflow for this experiment is illustrated in the following diagram.
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Figure 2. Workflow for evaluating chelating efficacy.

5.1.3. Procedure
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Formulation: Prepare three batches of the model o/w emulsion.
o Batch 1: Control (no chelating agent).

o Batch 2: Add 0.2% (w/w) sodium tartrate dihydrate to the water phase before
emulsification.

o Batch 3: Add 0.1% (w/w) disodium EDTA to the water phase before emulsification.

Contamination: To each batch, add a specific amount of FeCls solution to achieve a final
concentration of 10 ppm of Fe3* ions. Homogenize thoroughly.

Initial Measurement: Immediately after preparation, measure the color of each sample using
a UV-Vis spectrophotometer to establish a baseline.

Stability Testing: Store the samples in sealed, airtight containers under accelerated stability
conditions (e.g., 45°C) for 4 weeks.[10]

Analysis: At weekly intervals, remove the samples and allow them to equilibrate to room
temperature. Measure the color of each sample.

Evaluation: Compare the change in color over time for the three batches. A smaller color
change in the batches containing chelating agents indicates effective chelation.

Protocol for Assessing pH Buffering Capacity

This protocol describes how to evaluate the pH buffering capacity of sodium tartrate

dihydrate in an aqueous solution and in a model cosmetic formulation.

5.2.1. Materials and Equipment

Sodium Tartrate Dihydrate
Deionized water
Model o/w emulsion base

0.1 M Hydrochloric acid (HCI)
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0.1 M Sodium hydroxide (NaOH)

pH meter with a calibrated electrode

Magnetic stirrer and stir bar

Burette

5.2.2. Experimental Workflow

The following diagram illustrates the process for determining the buffering capacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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